Cas no 2228525-62-8 (3-{1H-pyrrolo2,3-bpyridin-3-yloxy}propan-1-amine)

• Product Name: 3-{1H-pyrrolo2,3-bpyridin-3-yloxy}propan-1-amine
• CAS No: 2228525-62-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6304238
• PubChem ID: 165973494
• Update Time: 2025-05-20

3-{1H-pyrrolo2,3-bpyridin-3-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{1H-pyrrolo2,3-bpyridin-3-yloxy}propan-1-amine
• 3-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}propan-1-amine
• 2228525-62-8
• EN300-1760612

• Inchi： 1S/C10H13N3O/c11-4-2-6-14-9-7-13-10-8(9)3-1-5-12-10/h1,3,5,7H,2,4,6,11H2,(H,12,13)
• InChI Key： KEJOLNGKEYHGMD-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-{1H-pyrrolo2,3-bpyridin-3-yloxy}propan-1-amine

Comprehensive Overview of 3-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}propan-1-amine (CAS No. 2228525-62-8)

3-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}propan-1-amine, with the CAS number 2228525-62-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their versatile pharmacological properties. The pyrrolopyridine scaffold, a key structural feature, is known for its presence in various bioactive molecules, making this compound a subject of intense study for potential therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted cancer therapies and neurodegenerative disease research. 3-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}propan-1-amine is often explored for its potential role in modulating key enzymatic pathways. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications to its core structure can yield compounds with enhanced selectivity and efficacy.

The compound's synthetic accessibility and functional group compatibility make it a valuable intermediate in medicinal chemistry. Its amine-terminated side chain allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This flexibility aligns with the growing trend of fragment-based drug design (FBDD), where small, modular building blocks are used to construct potent drug candidates.

From an industrial perspective, 3-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}propan-1-amine is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring eco-friendly routes to synthesize such compounds, including catalytic methods and solvent-free reactions. This aligns with the broader shift toward environmentally benign pharmaceutical manufacturing.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrrolopyridine moiety is known to exhibit blood-brain barrier permeability, a critical factor for treating neurological disorders. Recent studies have investigated its analogs for applications in Alzheimer's disease and Parkinson's disease, addressing the urgent need for innovative therapies in these fields.

In summary, 3-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}propan-1-amine (CAS No. 2228525-62-8) represents a promising scaffold in modern drug discovery. Its structural features, combined with its adaptability to various synthetic and therapeutic contexts, make it a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and biotechnology.